Cas no 876866-90-9 (N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide
• CAS No: 876866-90-9
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5454210
• PubChem ID: 16278224
• Update Time: 2025-05-20

N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016854124
• N-(1-CYANO-1-CYCLOPROPYLETHYL)-2-(PYRIDIN-2-YLSULFANYL)ACETAMIDE
• N-(1-cyano-1-cyclopropylethyl)-2-pyridin-2-ylsulfanylacetamide
• Z18886497
• AKOS001204455
• NCGC00299064-01
• EN300-26685038
• 876866-90-9
• AB01298536-01
• N-(1-Cyano-1-cyclopropylethyl)-2-(2-pyridinylthio)acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide

• Inchi： 1S/C13H15N3OS/c1-13(9-14,10-5-6-10)16-11(17)8-18-12-4-2-3-7-15-12/h2-4,7,10H,5-6,8H2,1H3,(H,16,17)
• InChI Key： DIZQBPWHHFVEGK-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C1CC1)C)(=O)CSC1=NC=CC=C1

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.6±40.0 °C(Predicted)
• pka: 11.63±0.46(Predicted)

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide

N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 876866-90-9): An Overview

N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 876866-90-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as sulfanylacetamides. Its unique structural features and potential biological activities make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide is characterized by a central sulfanyl group (-S-) that links a pyridine ring to an acetamide moiety. The presence of the cyano and cyclopropyl groups adds to its complexity and contributes to its unique chemical properties. These structural elements are crucial in determining the compound's reactivity, solubility, and biological activity.

Recent studies have explored the potential therapeutic applications of N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have demonstrated that N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anticancer properties, N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, which are common features in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to fully characterize its metabolism and excretion pathways.

Toxicity studies have shown that N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide is generally well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety evaluations before advancing it into clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-(pyridin-2-ylsulfanyl)acetamide (CAS No. 876866-90-9) is a promising compound with a diverse range of potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further research and development. As more data become available from preclinical and clinical studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.